Cas no 1807084-24-7 (Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1807084-24-7
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4807636
• Update Time: 2025-05-21

Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)4-2-5(8(11)12)7(10)14-6(4)3-13/h2,8H,3,13H2,1H3
• InChI Key： ZJBNRVZAJQSOIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(=O)OC)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1807084-24-7)

Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1807084-24-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a chloro substituent and a methyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and herbicides. The compound's CAS No. 1807084-24-7 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

One of the key trends driving interest in this compound is the growing focus on sustainable agriculture and precision farming. The difluoromethyl group, known for its lipophilicity, can improve the efficacy of agrochemicals while reducing environmental impact. Additionally, the aminomethyl functionality offers opportunities for further derivatization, making it a valuable tool for medicinal chemistry projects targeting diseases like cancer and infectious diseases.

From a synthetic perspective, Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate is often discussed in the context of heterocyclic chemistry and fluorination techniques. Its preparation typically involves multi-step reactions, including chlorination, esterification, and amination, which are topics of interest in academic and industrial research. The compound's CAS No. 1807084-24-7 is a critical identifier for sourcing high-purity samples.

Another area of exploration is the compound's potential in catalysis and material science. The pyridine core, combined with fluorine atoms, can influence electronic properties, making it suitable for designing advanced materials. This aligns with the broader industry shift toward green chemistry and energy-efficient processes, where such intermediates play a pivotal role.

In summary, Methyl 2-(aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1807084-24-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, including the difluoromethyl and aminomethyl groups, make it a subject of ongoing research and innovation. As industries continue to prioritize sustainability and efficiency, this compound is poised to remain a key player in chemical development.